10.1039/C8TC04812F | Negative and positive photodielectric effects in quantum paraelectric BaFe12O19 single crystals

Negative and positive photodielectric effects in quantum paraelectric BaFe12O19 single crystals

Journal of Materials Chemistry C Pub Date: 2018-10-31 DOI: 10.1039/C8TC04812F

Abstract

The effects of light illumination on dielectric properties were investigated in ferrimagnetic quantum paraelectric BaFe₁₂O₁₉ single crystals. The enhancement and reduction of dielectric constants under light illumination, i.e., positive and negative photodielectric (PD) effects, were found in BaFe₁₂O₁₉. The high-temperature positive PD effect depends significantly on the frequency and temperature, which can be ascribed to the photo-excitation accelerated electron hopping process between Fe²⁺ and Fe³⁺. The low-temperature negative PD effect is nearly frequency-independent and is associated with non-polar tendency of the FeO₅ bipyramids induced by photo-excited carriers. These findings could suggest a promising route to generate large and frequency-independent PD effects for application in photo-sensing devices.

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Journal Name：Journal of Materials Chemistry C

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